Cas no 950644-37-8 (4-Benzoxazolol, 2-chloro-)

• Product Name: 4-Benzoxazolol, 2-chloro-
• CAS No: 950644-37-8
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 4820160
• Update Time: 2025-05-21

4-Benzoxazolol, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolol, 2-chloro-
• 2-chlorobenzo[d]oxazol-4-ol
• 2-Chloro-4-hydroxybenzo[d]oxazole

• Inchi： 1S/C7H4ClNO2/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3,10H
• InChI Key： DZQSYTSVFVAZIT-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2O1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3

Additional information on 4-Benzoxazolol, 2-chloro-

Introduction to Compound CAS No. 950644-37-8: 4-Benzoxazolol, 2-chloro-

4-Benzoxazolol, 2-chloro-, also known by its CAS number 950644-37-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzoxazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule features a benzoxazole ring system with a chlorine substituent at the 2-position and a hydroxyl group at the 4-position, making it a versatile building block for further chemical modifications.

The synthesis of 4-Benzoxazolol, 2-chloro- typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors, which offer improved yields and faster reaction times compared to traditional batch processes.

In terms of physical properties, 4-Benzoxazolol, 2-chloro- exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis absorption spectrum shows strong absorbance in the ultraviolet region, making it a candidate for applications in optoelectronic devices. The compound's fluorescence properties have been studied extensively, revealing high quantum yields under certain conditions, which could be exploited in sensing and imaging technologies.

The chemical structure of 4-Benzoxazolol, 2-chloro- plays a crucial role in its reactivity. The benzoxazole ring system is known for its aromatic stability and ability to undergo various substitution reactions. The presence of the chlorine atom at the 2-position enhances the compound's electron-withdrawing effects, making it more susceptible to nucleophilic attacks. This property has been leveraged in the development of new pharmaceutical agents, where precise control over reactivity is essential.

Recent studies have highlighted the potential of 4-Benzoxazolol, 2-chloro- as a precursor for advanced materials such as organic light-emitting diodes (OLEDs) and perovskite solar cells. Its ability to form stable charge transfer complexes with other organic molecules has been demonstrated in several research papers published in high-impact journals. For instance, a study conducted by researchers at the University of Cambridge reported that incorporating 4-Benzoxazolol, 2-chloro- into OLED architectures significantly improved device efficiency and operational stability.

In the pharmaceutical industry, 4-Benzoxazolol, 2-chloro- has shown promise as an intermediate for drug development targeting various diseases. Its structural versatility allows for the introduction of diverse functional groups at different positions on the benzoxazole ring, enabling researchers to design molecules with specific pharmacological activities. A team at Pfizer recently reported that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer progression.

The environmental impact of synthesizing and using 4-Benzoxazolol, 2-chloro- has also come under scrutiny in recent years. Regulatory bodies have implemented stricter guidelines to minimize hazardous waste generation during its production. Green chemistry approaches, such as catalytic hydrogenation using palladium catalysts or enzymatic transformations, are being explored to make the synthesis process more sustainable.

In conclusion, CAS No. 950644-37-8, or 4-Benzoxazolol, 2-chloro-, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for both fundamental research and industrial applications. As technology continues to evolve, we can expect even more innovative uses for this compound in fields ranging from electronics to medicine.